Cas no 27061-78-5 (Alamethicin)

• Product Name: Alamethicin
• CAS No: 27061-78-5
• MF: C₉₂H₁₅₀N₂₂O₂₅
• MW: 1964.30782270432
• MDL: MFCD00151517
• CID: 285247
• PubChem ID: 24890893
• Update Time: 2025-05-19

Alamethicin Chemical and Physical Properties

Names and Identifiers

• ALAMETHICINRESEARCH GRADE
• alamethicin from trichoderma viride
• Almethicin, Antibiotic U-22324, 6-(2-methylalanine)-8-L-leucine-9-de-L-valine-12-(2-methylalanine)-13a-endo-(2-methylalanine)-18-L-glutamine-19-(N(1)-(1-(hydroxymethyl)-3-methylbutyl)-L-glutamamide)-]
• Alamethicin
• CBiol_001933
• KBioSS_000120
• KBioGR_000120
• HMS1361F22
• IDI1_033870
• 4-[[2-[[2-[[2-[[1-[2-[[2-[[2-[[2-[[2-[[2-[[2-[2-[[2-[2-[[2-[[1-(2-Acetamido-2-methylpropanoyl)pyrrol
• Alamethicin from Trichoderma viride, >=98% (HPLC)
• 27061-78-5
• MFCD00151517

• MDL： MFCD00151517
• Inchi： 1S/C92H150N22O25/c1-47(2)43-58(72(127)108-92(24,25)84(139)113-41-29-33-59(113)73(128)103-65(48(3)4)75(130)111-90(20,21)82(137)112-89(18,19)80(135)102-56(37-40-64(120)121)70(125)101-55(35-38-61(93)117)69(124)98-54(46-115)44-53-31-27-26-28-32-53)99-63(119)45-95-77(132)85(10,11)110-76(131)66(49(5)6)104-81(136)88(16,17)107-71(126)57(36-39-62(94)118)100-67(122)50(7)96-78(133)86(12,13)106-68(123)51(8)97-79(134)87(14,15)109-74(129)60-34-30-42-114(60)83(138)91(22,23)105-52(9)116/h26-28,31-32,47-51,54-60,65-66,115H,29-30,33-46H2,1-25H3,(H2,93,117)(H2,94,118)(H,95,132)(H,96,133)(H,97,134)(H,98,124)(H,99,119)(H,100,122)(H,101,125)(H,102,135)(H,103,128)(H,104,136)(H,105,116)(H,106,123)(H,107,126)(H,108,127)(H,109,129)(H,110,131)(H,111,130)(H,112,137)(H,120,121)/t50-,51-,54+,55-,56-,57-,58-,59-,60-,65-,66-/m0/s1
• InChI Key： LGHSQOCGTJHDIL-SLKIUSOBSA-N
• SMILES： O=C(C(C)(C)NC([C@H](CC(C)C)NC(CNC(C(C)(C)NC([C@H](C(C)C)NC(C(C)(C)NC([C@H](CCC(N)=O)NC([C@H](C)NC(C(C)(C)NC([C@H](C)NC(C(C)(C)NC([C@@H]1CCCN1C(C(C)(C)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NC(C(NC(C(N[C@H](C(N[C@H](C(N[C@@H](CO)CC1C=CC=CC=1)=O)CCC(N)=O)=O)CCC(=O)O)=O)(C)C)=O)(C)C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 1963.11000
• Monoisotopic Mass: 1684.951206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 47
• Heavy Atom Count: 139
• Rotatable Bond Count: 73
• Complexity: 3890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -2.6
• Topological Polar Surface Area: 630

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 2090.0±65.0 °C at 760 mmHg
• Flash Point: 87℃
• Stability/Shelf Life: Stable.
• PSA: 708.13000
• LogP: 3.96740
• Solubility: Not determined
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Alamethicin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 3462 6
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Risk Phrases：R25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Alamethicin

Comprehensive Overview of Alamethicin (CAS No. 27061-78-5): Structure, Function, and Applications

Alamethicin (CAS No. 27061-78-5) is a naturally occurring peptide antibiotic derived from the fungus Trichoderma viride. Known for its ion channel-forming properties, this amphipathic peptide has garnered significant attention in biochemical and biophysical research. Its unique ability to insert into lipid bilayers and form voltage-gated pores makes it a valuable tool for studying membrane dynamics and cellular transport mechanisms.

The molecular structure of Alamethicin consists of 20 amino acid residues, including a high proportion of α-aminoisobutyric acid (Aib), which contributes to its helical conformation and stability. This structural feature allows the peptide to adopt a rod-like shape, facilitating its integration into lipid membranes. Researchers often explore Alamethicin analogs to understand how subtle modifications affect its pore-forming activity and selectivity.

In recent years, Alamethicin has been a focal point in studies related to nanopore technology and drug delivery systems. Its ion channel mimicry has inspired the development of synthetic membranes for biosensing applications. Additionally, its role in antimicrobial research has been revisited due to the growing interest in alternative antibiotics to combat drug-resistant bacteria.

One of the most searched questions about Alamethicin is: "How does Alamethicin interact with lipid bilayers?" The answer lies in its voltage-dependent behavior. When exposed to an electric field, Alamethicin monomers aggregate to form transmembrane pores, allowing the passage of ions. This mechanism is widely studied in electrophysiology experiments, particularly in patch-clamp techniques.

Another trending topic is the potential of Alamethicin in cancer therapy. Preliminary studies suggest that its pore-forming ability could be harnessed to target tumor cell membranes, though challenges like selective toxicity remain. This aligns with the broader search trend for peptide-based therapeutics and precision medicine.

From an industrial perspective, Alamethicin is used in biotechnology for membrane protein reconstitution and as a model system for membrane-active peptides. Its compatibility with artificial lipid vesicles makes it indispensable in liposome research and vesicle fusion studies.

Environmental scientists are also exploring Alamethicin's role in biofilm disruption, a hot topic given the rise of antimicrobial resistance. Its ability to destabilize microbial membranes offers a novel approach to biofilm control in industrial and medical settings.

In summary, Alamethicin (CAS No. 27061-78-5) is a multifaceted peptide with applications spanning basic research, therapeutics, and nanotechnology. Its ion channel properties continue to inspire innovations, making it a staple in modern biomolecular science.